Cas no 91557-66-3 (N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine)

• Product Name: N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
• CAS No: 91557-66-3
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 813626
• PubChem ID: 2346391
• Update Time: 2025-05-24

N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Thiazin-2-amine,N-(2,5-dimethoxyphenyl)-5,6-dihydro-
• (5,6-DIHYDRO-4H-[1,3]THIAZIN-2-YL)-(2,5-DIMETHOXY-PHENYL)-AMINE
• N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
• CS-0219000
• CHEMBL1367353
• Z56828402
• HMS2729K22
• SMR000349692
• 91557-66-3
• EN300-02810
• MLS001006721
• DTXSID90368202
• AKOS000115917

• MDL： MFCD03476326
• Inchi： 1S/C12H16N2O2S/c1-15-9-4-5-11(16-2)10(8-9)14-12-13-6-3-7-17-12/h4-5,8H,3,6-7H2,1-2H3,(H,13,14)
• InChI Key： XBFUAEQVLUGFLC-UHFFFAOYSA-N
• SMILES： S1C(=NCCC1)NC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 252.093248
• Monoisotopic Mass: 252.093248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2
• XLogP3: 2

Experimental Properties

• Density: 1.23
• Boiling Point: 393.3°Cat760mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.592
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine

Comprehensive Overview of N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS No. 91557-66-3)

N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS No. 91557-66-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its abbreviated name, belongs to the class of thiazine derivatives, which are known for their diverse biological activities and utility in pharmaceutical and agrochemical research. The compound's molecular structure features a dimethoxyphenyl group attached to a dihydrothiazine ring, making it a subject of interest for researchers exploring novel chemical entities.

One of the key reasons for the growing interest in N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine is its potential role in drug discovery. The thiazine moiety is a common scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by the compound's ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of new therapeutic agents. For instance, recent studies have highlighted the compound's potential as a kinase inhibitor, a class of drugs widely used in cancer treatment.

In addition to its pharmaceutical applications, N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine has also been explored in the field of material science. The compound's unique electronic properties make it a candidate for use in organic semiconductors and conductive polymers. With the increasing demand for sustainable and eco-friendly materials, researchers are investigating how this compound can contribute to the development of next-generation green electronics. Its stability under various environmental conditions further enhances its appeal for industrial applications.

The synthesis of N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine involves a series of well-documented chemical reactions, including the condensation of 2,5-dimethoxyaniline with 5,6-dihydro-4H-1,3-thiazin-2-amine. The process typically requires careful control of reaction conditions, such as temperature and solvent choice, to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's structure and purity, which are critical for its intended applications.

From a regulatory perspective, N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine is not classified as a hazardous substance under current guidelines. However, researchers and manufacturers are advised to adhere to standard safety protocols when handling the compound, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability and low toxicity profile make it a relatively safe option for laboratory and industrial use, provided that appropriate precautions are taken.

The future prospects for N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine are promising, with ongoing research focusing on expanding its applications. For example, recent studies have explored its potential as a fluorescent probe for bioimaging, leveraging its ability to emit light under specific conditions. Additionally, the compound's compatibility with nanotechnology opens up possibilities for its use in drug delivery systems and diagnostic tools. As the scientific community continues to uncover new facets of this versatile compound, its relevance in both academic and industrial settings is expected to grow.

In conclusion, N-(2,5-Dimethoxyphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine (CAS No. 91557-66-3) represents a fascinating area of research with broad implications for pharmaceuticals, materials science, and beyond. Its unique structural features and functional versatility make it a valuable subject for further investigation. As interest in sustainable and innovative chemical solutions continues to rise, this compound is poised to play a significant role in shaping the future of science and technology.